Cas no 2171650-23-8 (2-4-amino-1-(2-methylpropyl)piperidin-4-yl-2-hydroxyacetic acid)

• Product Name: 2-4-amino-1-(2-methylpropyl)piperidin-4-yl-2-hydroxyacetic acid
• CAS No: 2171650-23-8
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 6184284
• PubChem ID: 165790769
• Update Time: 2025-06-11

2-4-amino-1-(2-methylpropyl)piperidin-4-yl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-amino-1-(2-methylpropyl)piperidin-4-yl-2-hydroxyacetic acid
• 2171650-23-8
• 2-[4-amino-1-(2-methylpropyl)piperidin-4-yl]-2-hydroxyacetic acid
• EN300-1628824

• Inchi： 1S/C11H22N2O3/c1-8(2)7-13-5-3-11(12,4-6-13)9(14)10(15)16/h8-9,14H,3-7,12H2,1-2H3,(H,15,16)
• InChI Key： AMLNNBPWNMBMQK-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(CCN(CC(C)C)CC1)N

Computed Properties

• Exact Mass: 230.16304257g/mol
• Monoisotopic Mass: 230.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 86.8Ų

Additional information on 2-4-amino-1-(2-methylpropyl)piperidin-4-yl-2-hydroxyacetic acid

Comprehensive Overview of 2-4-amino-1-(2-methylpropyl)piperidin-4-yl-2-hydroxyacetic acid (CAS No. 2171650-23-8)

2-4-amino-1-(2-methylpropyl)piperidin-4-yl-2-hydroxyacetic acid (CAS No. 2171650-23-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their bioactive properties. The presence of both amino and hydroxyacetic acid functional groups in its structure makes it a versatile candidate for drug development, particularly in targeting neurological and metabolic pathways.

In recent years, the demand for piperidine-based compounds has surged, driven by their role in the synthesis of novel therapeutics. Researchers are particularly interested in 2-4-amino-1-(2-methylpropyl)piperidin-4-yl-2-hydroxyacetic acid due to its potential as a central nervous system (CNS) modulator. This aligns with current trends in neuroscience, where there is a growing focus on developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to interact with neurotransmitter systems could pave the way for innovative therapies.

From a chemical perspective, CAS No. 2171650-23-8 exhibits intriguing properties. Its molecular structure includes a piperidine ring substituted with a 2-methylpropyl group and a hydroxyacetic acid moiety. This configuration enhances its solubility and bioavailability, which are critical factors in drug design. The compound's chirality also opens avenues for enantioselective synthesis, a hot topic in modern medicinal chemistry. Enantiopure forms of such compounds often exhibit superior pharmacological profiles, reducing side effects and improving efficacy.

The synthesis of 2-4-amino-1-(2-methylpropyl)piperidin-4-yl-2-hydroxyacetic acid involves multi-step organic reactions, including alkylation, amination, and hydroxylation. Advanced techniques like microwave-assisted synthesis and flow chemistry are being explored to optimize its production, reflecting the industry's shift toward greener and more efficient methodologies. These innovations are particularly relevant in the context of sustainable chemistry, a major concern for both researchers and regulatory bodies.

Beyond its pharmaceutical potential, CAS No. 2171650-23-8 is also being investigated for its role in biocatalysis and enzyme inhibition. Enzymes like monoamine oxidases (MAOs) and kinases are key targets in drug discovery, and this compound's unique structure may offer selective inhibition capabilities. Such applications are highly sought after in the development of precision medicines, a field that has gained momentum with the rise of personalized healthcare.

In summary, 2-4-amino-1-(2-methylpropyl)piperidin-4-yl-2-hydroxyacetic acid (CAS No. 2171650-23-8) represents a promising candidate for future therapeutic and biochemical applications. Its structural complexity, combined with its potential to address pressing medical challenges, makes it a subject of ongoing research. As the scientific community continues to explore its properties, this compound may soon find its place in the next generation of innovative treatments.